4-(2-fluorophenyl)-5-(4-pyridinyl)-4H-1,2,4-triazole-3-thiol

• IUPAC Name: 4-(2-fluorophenyl)-3-pyridin-4-yl-1H-1,2,4-triazole-5-thione
• InChI: InChI=1S/C13H9FN4S/c14-10-3-1-2-4-11(10)18-12(16-17-13(18)19)9-5-7-15-8-6-9/h1-8H,(H,17,19)
• InChI Key: YNIFODUENKAMOF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)N2C(=NNC2=S)C3=CC=NC=C3)F
• Molecular Formula: C13H9FN4S
• Molecular Weight: 272.30 g/mol

Description

The chemical “4-(2-fluorophenyl)-5-(4-pyridinyl)-4H-1,2,4-triazole-3-thiol” belongs to the class of compounds known as 1,2,4-triazoles, which are heterocyclic compounds containing a five-membered ring of two carbon atoms and three nitrogen atoms. These compounds are of interest due to their diverse range of biological activities and applications in medicinal chemistry.

Synthesis Analysis

The synthesis of related 1,2,4-triazoles typically involves the condensation of thiosemicarbazides and carboxylic acids or their derivatives, followed by cyclization. Specific synthesis methods can vary based on the substituents attached to the triazole ring. For example, derivatives of this chemical class have been synthesized from isonicotinic acid hydrazide, leading to compounds with antimicrobial activity (Bayrak et al., 2009).

Molecular Structure Analysis

The molecular structure of 1,2,4-triazole derivatives is characterized by the presence of a triazole ring, which can be further substituted with various functional groups leading to diverse chemical properties. The presence of fluorophenyl and pyridinyl groups in the compound can significantly influence its electronic configuration and molecular geometry, contributing to its biological activity.

Chemical Reactions and Properties

1,2,4-Triazole derivatives participate in various chemical reactions, including alkylation, acylation, and Mannich reactions, which allow for further functionalization of the molecule. These compounds exhibit a range of chemical properties due to their heterocyclic nature, including the ability to act as ligands in coordination chemistry (Dave et al., 2007).